Cas no 898750-56-6 (3',4'-Dimethyl-2-morpholinomethyl benzophenone)

3',4'-Dimethyl-2-morpholinomethyl benzophenone structure
898750-56-6 structure
Product Name:3',4'-Dimethyl-2-morpholinomethyl benzophenone
CAS No:898750-56-6
MF:C20H23NO2
MW:309.402125597
MDL:MFCD03842427
CID:1945165
PubChem ID:24725148
Update Time:2025-04-21

3',4'-Dimethyl-2-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • 3',4'-DIMETHYL-2-MORPHOLINOMETHYL BENZOPHENONE
    • (3,4-dimethylphenyl)-[2-(morpholinomethyl)phenyl]methanone
    • LogP
    • (3,4-dimethylphenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
    • 898750-56-6
    • DTXSID70643544
    • 3',4'-DIMETHYL-2-MORPHOLINOMETHYLBENZOPHENONE
    • MFCD03842427
    • AKOS016020917
    • (3,4-Dimethylphenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
    • 3',4'-Dimethyl-2-morpholinomethyl benzophenone
    • MDL: MFCD03842427
    • Inchi: 1S/C20H23NO2/c1-15-7-8-17(13-16(15)2)20(22)19-6-4-3-5-18(19)14-21-9-11-23-12-10-21/h3-8,13H,9-12,14H2,1-2H3
    • InChI Key: KDPRLHNXTJSOEP-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2=CC=CC=C2C(C2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

  • Exact Mass: 309.172878976Da
  • Monoisotopic Mass: 309.172878976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.114
  • Boiling Point: 485.9°C at 760 mmHg
  • Flash Point: 247.6°C
  • Refractive Index: 1.578

3',4'-Dimethyl-2-morpholinomethyl benzophenone Pricemore >>

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